Cas no 1261499-02-8 (3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl)

• Product Name: 3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl
• CAS No: 1261499-02-8
• MF: C₁₅H₁₀F₆O
• MW: 320.22972536087
• CID: 4789677
• Update Time: 2025-10-22

3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl

• Inchi： 1S/C15H10F6O/c1-22-11-7-9(6-10(8-11)14(16,17)18)12-4-2-3-5-13(12)15(19,20)21/h2-8H,1H3
• InChI Key： SMHGUZNDXPFUHI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=C(C=C(C(F)(F)F)C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2

Additional information on 3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl

Comprehensive Overview of 3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl (CAS No. 1261499-02-8)

3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl (CAS No. 1261499-02-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound, characterized by its unique biphenyl core and trifluoromethyl substituents, offers exceptional chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 3,2'-bis(trifluoromethyl)-5-methoxybiphenyl", "applications of trifluoromethyl biphenyl derivatives", and "CAS 1261499-02-8 suppliers", reflecting its growing relevance in modern chemical applications.

The molecular structure of 3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl features two trifluoromethyl groups at the 3 and 2' positions, along with a methoxy group at the 5 position. This arrangement enhances its lipophilicity and electron-withdrawing properties, which are critical for its role in drug discovery and material science. Recent trends in green chemistry and sustainable synthesis have also sparked interest in optimizing the production of this compound, with queries such as "eco-friendly synthesis of biphenyl derivatives" gaining traction. Its compatibility with cross-coupling reactions and catalytic processes further underscores its versatility.

In the pharmaceutical industry, 3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl is explored as a key building block for small molecule therapeutics, particularly in the development of kinase inhibitors and anti-inflammatory agents. The trifluoromethyl groups contribute to improved metabolic stability and bioavailability, addressing common challenges in drug design. Searches like "trifluoromethyl biphenyl in drug development" and "CAS 1261499-02-8 pharmacological uses" highlight its potential in this domain. Additionally, its applications extend to liquid crystals and organic electronics, where its structural rigidity and electronic properties are highly valued.

From a commercial perspective, the demand for 3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl is driven by its niche applications and limited availability. Suppliers and manufacturers often encounter queries such as "high-purity 1261499-02-8 for research" and "bulk orders of trifluoromethyl biphenyl compounds". Quality control and scalability remain focal points, with advancements in continuous flow chemistry offering promising solutions. The compound's stability under various conditions also makes it a candidate for high-performance coatings and specialty polymers, aligning with the growing demand for advanced functional materials.

In summary, 3,2'-Bis(trifluoromethyl)-5-methoxybiphenyl (CAS No. 1261499-02-8) represents a critical intersection of chemistry, innovation, and industrial application. Its multifaceted utility in pharmaceuticals, agrochemicals, and materials science ensures its continued relevance. As research progresses, keywords like "novel biphenyl derivatives 2024" and "CAS 1261499-02-8 patents" will likely dominate search trends, reflecting the compound's evolving role in cutting-edge science and technology.